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Compound of Interest

Compound Name:
1-Bromo-4-(2-

bromoethoxy)benzene

Cat. No.: B100019 Get Quote

An In-depth Technical Guide to 1-Bromo-4-(2-bromoethoxy)benzene

Compound Identification
Identifier Value

IUPAC Name 1-Bromo-4-(2-bromoethoxy)benzene

CAS Number 18800-30-1[1][2][3]

Molecular Formula C₈H₈Br₂O[3]

Molecular Weight 279.96 g/mol [3][4]

InChI Key SRGBSEMMGLSUMI-UHFFFAOYSA-N[4]

Canonical SMILES C1=CC(=CC=C1OCCBr)Br[3]

Physicochemical Properties
A summary of the key physicochemical properties of 1-Bromo-4-(2-bromoethoxy)benzene is

provided below.
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Property Value

Melting Point 56-57 °C[1]

Boiling Point 163-165 °C at 16 mmHg[1]

Density 1.757 g/cm³[1]

Flash Point 120 °C[1]

Vapor Pressure 3.93E-07 mmHg at 25 °C[1]

Solubility
Soluble in water, alcohols, and ethers; also

soluble in chloroform[3]

Synthesis
A common synthetic route to 1-Bromo-4-(2-bromoethoxy)benzene involves the Williamson

ether synthesis.

Experimental Protocol
A mixture of 4-bromophenol (30 g, 173 mmol), dibromoethane (40 mL, 464 mmol), sodium

hydroxide (11.0 g, 275 mmol), and water (430 mL) is refluxed for 11 hours.[4] Following the

reflux, the phases are separated. The organic phase is then purified by distillation to yield the

final product.[4] This procedure has a reported yield of 83%.[4]
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Reactants & Solvent

Process Product

4-Bromophenol
(30 g, 173 mmol)

Reflux for 11 hours

Dibromoethane
(40 mL, 464 mmol)

NaOH
(11.0 g, 275 mmol)

Water
(430 mL)

Phase Separation Distillation 1-Bromo-4-(2-bromoethoxy)benzene
(40.1 g, 83% yield)
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Caption: Synthesis workflow for 1-Bromo-4-(2-bromoethoxy)benzene.

Spectroscopic Data
Technique Data

¹H-NMR (Predicted)

(CDCl₃) δ: 3.63 (2H, t, J=5.4 Hz), 4.26 (2H, t,

J=6.0 Hz), 6.80 (2H, d, J=9.1 Hz), 7.39 (2H, d,

J=9.1 Hz)[1]

Applications
1-Bromo-4-(2-bromoethoxy)benzene is a versatile intermediate in several areas of research

and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b100019?utm_src=pdf-body-img
https://www.benchchem.com/product/b100019?utm_src=pdf-body
http://www.ichemical.com/products/18800-30-1.html
https://www.benchchem.com/product/b100019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Synthesis: It serves as a crucial intermediate in the synthesis of more complex

organic molecules, which can be used for pharmaceuticals and agrochemicals.[5]

Materials Science: The compound is utilized in the development of new materials, including

polymers and resins.[5] Its dual bromine sites make it suitable for polymer crosslinking.[2]

Drug Discovery: It acts as a building block for creating biologically active compounds and is

used in the synthesis of combinatorial libraries.[3][5]

Biological Activity: Research has indicated its potential to inhibit the growth of methicillin-

resistant Staphylococcus aureus (MRSA), possibly by inhibiting protein synthesis.[3]
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Caption: Key application areas of 1-Bromo-4-(2-bromoethoxy)benzene.

Safety and Handling
For detailed safety and handling information, it is essential to consult the Safety Data Sheet

(SDS) provided by the supplier. General safety precautions for handling chemicals of this

nature should be followed, including the use of personal protective equipment such as gloves,

safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume

hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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